1-methyl-4-(1-naphthoyl)-1,4-diazepane

• IUPAC Name: (4-methyl-1,4-diazepan-1-yl)-naphthalen-1-ylmethanone
• InChI: InChI=1S/C17H20N2O/c1-18-10-5-11-19(13-12-18)17(20)16-9-4-7-14-6-2-3-8-15(14)16/h2-4,6-9H,5,10-13H2,1H3
• InChI Key: ZASHNSHZYJKPSE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• Solubility: >40.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-Methyl-4-(1-naphthoyl)-1,4-diazepane is a 1,4-diazepane derivative featuring a methyl group at the 1-position and a 1-naphthoyl (1-naphthalenecarbonyl) moiety at the 4-position. The 1,4-diazepane ring, a seven-membered saturated heterocycle with two nitrogen atoms, serves as a versatile scaffold in medicinal chemistry due to its conformational flexibility and ability to engage in hydrogen bonding. The naphthoyl group introduces significant aromatic bulk and lipophilicity, which may influence binding affinity to biological targets such as neurotransmitter receptors .

Comparison with Similar Compounds

Table 1: Structural Comparison of 1,4-Diazepane Derivatives

Compound Name	Substituents	Key Structural Features	Potential Impact on Properties
1-Methyl-4-(1-naphthoyl)-1,4-diazepane	Methyl, 1-naphthoyl	Bulky aromatic group, high lipophilicity	Enhanced receptor binding via π-π interactions; possible reduced solubility
1-(Pyridin-3-yl)-1,4-diazepane (NS3531)	Pyridinyl	Heteroaromatic, moderate lipophilicity	Balanced solubility and CNS penetration
1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane	Chlorophenyl-pyrazole	Halogenated heterocycle	Improved metabolic stability; 5-HT7R selectivity
1-((4-Chlorophenyl)(phenyl)methyl)-1,4-diazepane	Chlorophenyl-phenylmethyl	Diaryl group, moderate bulk	Potential for dual-target engagement
1-BOC-4-(Carboxy-naphthalen-2-ylmethyl)-[1,4]diazepane	BOC-protected amine, naphthylmethyl	Carboxylic acid, polar functional group	Enhanced solubility; prodrug potential

Key Observations :

• Halogenated analogs (e.g., chlorophenyl derivatives) exhibit improved metabolic stability and receptor selectivity, as seen in 5-HT7R ligands .

Key Observations :

• Acylation (for naphthoyl derivatives) may face challenges in yield due to steric hindrance, whereas alkylation (e.g., diphenylmethane derivatives) is more straightforward .
• Enantiopure synthesis, as seen in pyridinyl analogs, requires optimized pH and leaving groups to minimize side reactions .

Table 3: Receptor Binding and Selectivity Profiles

Compound Name	Target Receptor	Affinity (Ki or IC₅₀)	Selectivity Over Other Receptors
1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane	5-HT7R	<10 nM	>100-fold over 5-HT1A/2A
1-(Pyridin-3-yl)-1,4-diazepane (NS3531)	nAChR (α4β2 subtype)	~50 nM	Moderate selectivity over α3β4
1-Methyl-4-(1-naphthoyl)-1,4-diazepane*	Hypothetical: 5-HT7R or nAChR	N/A	Likely reduced selectivity due to bulk

Key Observations :

• Smaller substituents (e.g., pyridinyl) enable tighter binding to receptors like nAChR, while bulky groups (e.g., naphthoyl) may compromise selectivity despite high affinity .
• Halogenation (e.g., chlorophenyl) enhances selectivity, as demonstrated in 5-HT7R ligands .

Pharmacokinetic Considerations

• Lipophilicity : The naphthoyl group likely increases logP, favoring blood-brain barrier penetration but risking hepatic metabolism .
• Metabolic Stability : Trifluoromethyl-substituted analogs (e.g., 1-(5-(trifluoromethyl)pyridin-2-yl)-1,4-diazepane ) resist oxidative metabolism, whereas ester-containing derivatives (e.g., BOC-protected compound ) may undergo hydrolysis.